Cas no 903327-95-7 (3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide)

• Product Name: 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide
• CAS No: 903327-95-7
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 6400103
• PubChem ID: 7294829
• Update Time: 2025-05-30

3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide
• AKOS002065094
• 3,3-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]butanamide
• 3,3-dimethyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)butanamide
• 903327-95-7
• 3,3-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]butanamide
• HMS3523F18
• F2638-0006
• Butanamide, 3,3-dimethyl-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-

• Inchi： 1S/C21H23N3O2/c1-14-22-18-8-6-5-7-17(18)20(26)24(14)16-11-9-15(10-12-16)23-19(25)13-21(2,3)4/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key： YKWMMQVGXMUSPZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• pka: 14.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide

3,3-Dimethyl-N-4-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-yl)Phenylbutanamide (CAS No. 903327-95-7): An Overview

3,3-Dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide (CAS No. 903327-95-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide features a quinazolinone core with additional functional groups that contribute to its unique pharmacological profile. The presence of the dimethyl and methyl substituents on the butanamide and quinazolinone rings, respectively, plays a crucial role in modulating its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide as an anticancer agent. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide has shown promise in the treatment of inflammatory diseases. A 2022 study in the Inflammation Research journal reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes contribute to its therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that 3,3-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthesis of 3,3-dimethyl-N-4-(2-methyl-4-o xo - 4 -dihydroquinazolin - 3 - yl ) phenylbutanamide has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of 2-methylquinazolinone with an appropriate substituted aniline followed by acylation with a dimethylbutyryl chloride derivative. These synthetic routes have been refined to ensure scalability and cost-effectiveness for large-scale production.

In conclusion, 3,3-dimethyl-N - 4 -( 2 -m eth y l - 4 - ox o - 3 , 4 - dihydroquin az o lin - 3 - yl ) phen y l but an amide (CAS No. 903327 -95 -7) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.